Cas no 430466-01-6 (4-Isopropylimino-2-trifluoromethylbutan-2-ol)

• Product Name: 4-Isopropylimino-2-trifluoromethylbutan-2-ol
• CAS No: 430466-01-6
• MF: C₈H₁₄F₃NO
• MW: 197.198072910309
• CID: 3140197
• PubChem ID: 2759495
• Update Time: 2025-09-27

4-Isopropylimino-2-trifluoromethylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-Isopropylimino-2-trifluoromethylbutan-2-ol
• 1,1,1-trifluoro-2-methyl-4-propan-2-yliminobutan-2-ol
• 1,1,1-trifluoro-4-isopropylimino-2-methylbutane-2-ol
• AKOS006346233
• 4-iso-Propylimino-2-trifluoromethylbutan-2-ol
• 430466-01-6
• MFCD04116475
• (E)-1,1,1-trifluoro-4-(isopropylimino)-2-methylbutan-2-ol
• 4-isopropylimino-2-(trifluoromethyl)butan-2-ol
• 1,1,1-Trifluoro-2-methyl-4-[(1-methylethyl)imino]-2-butanol
• DTXSID501189218

• MDL： MFCD04116475
• Inchi： 1S/C8H14F3NO/c1-6(2)12-5-4-7(3,13)8(9,10)11/h5-6,13H,4H2,1-3H3/b12-5+
• InChI Key： DZFMFTPFIJTRNH-LFYBBSHMSA-N
• SMILES： FC(C(C)(C/C=N/C(C)C)O)(F)F

Computed Properties

• Exact Mass: 197.10274856Da
• Monoisotopic Mass: 197.10274856Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.6Ų

4-Isopropylimino-2-trifluoromethylbutan-2-ol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Additional information on 4-Isopropylimino-2-trifluoromethylbutan-2-ol

4-Isopropylimino-2-trifluoromethylbutan-2-ol: A Comprehensive Overview

4-Isopropylimino-2-trifluoromethylbutan-2-ol (CAS No. 430466-01-6) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its distinct molecular structure, holds potential applications in various areas, including drug development and chemical synthesis. In this article, we will delve into the properties, synthesis, and potential applications of 4-Isopropylimino-2-trifluoromethylbutan-2-ol, drawing on the latest research findings to provide a comprehensive overview.

Molecular Structure and Properties

The molecular formula of 4-Isopropylimino-2-trifluoromethylbutan-2-ol is C₈H₁₃F₃NO. The compound features a trifluoromethyl group (CF₃) and an isopropylimino group (C₃H₇N=), which contribute to its unique chemical properties. The presence of the trifluoromethyl group imparts significant lipophilicity and metabolic stability, making it an attractive moiety in drug design. The isopropylimino group adds further complexity to the molecule, influencing its reactivity and biological activity.

Synthesis and Preparation

The synthesis of 4-Isopropylimino-2-trifluoromethylbutan-2-ol can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of 2-trifluoromethylbutan-2-one with isopropylamine in the presence of a suitable catalyst. This reaction typically proceeds via an imine formation step followed by reduction to yield the final product. Recent advancements in catalytic methods have improved the efficiency and selectivity of this synthesis, making it more viable for large-scale production.

Biological Activity and Applications

4-Isopropylimino-2-trifluoromethylbutan-2-ol has shown promising biological activity in various assays. Studies have demonstrated its potential as a lead compound for the development of novel drugs targeting specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry highlighted the compound's ability to modulate key enzymes involved in metabolic disorders, suggesting its potential as a therapeutic agent for conditions such as diabetes and obesity.

In addition to its direct biological activity, 4-Isopropylimino-2-trifluoromethylbutan-2-ol serves as a valuable building block in the synthesis of more complex molecules. Its reactivity and functional groups make it an ideal starting material for the preparation of derivatives with enhanced pharmacological properties. This versatility has led to its use in combinatorial chemistry approaches, where it can be readily modified to explore a wide range of chemical space.

Clinical Trials and Future Prospects

The potential therapeutic applications of 4-Isopropylimino-2-trifluoromethylbutan-2-ol are currently being explored through various clinical trials. Early-stage studies have shown promising results, with the compound demonstrating good safety profiles and efficacy in preclinical models. However, further research is needed to fully understand its mechanisms of action and optimize its therapeutic potential.

In parallel with clinical trials, ongoing research is focused on improving the synthesis methods for 4-Isopropylimino-2-trifluoromethylbutan-2-ol. Advances in green chemistry and sustainable processes are being investigated to reduce environmental impact and enhance economic viability. These efforts are crucial for ensuring that the compound can be produced at scale while maintaining high purity standards.

Conclusion

4-Isopropylimino-2-trifluoromethylbutan-2-ol (CAS No. 430466-01-6) is a multifaceted compound with significant potential in both fundamental research and practical applications. Its unique molecular structure endows it with valuable chemical properties that make it an attractive candidate for drug development and chemical synthesis. As research continues to uncover new insights into its behavior and applications, it is likely that 4-Isopropylimino-2-trifluoromethylbutan-2-ol will play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.